N-(4-Chlorophenyl)-2-hydroxyacetamide
Overview
Description
“N-(4-Chlorophenyl)-2-hydroxyacetamide” is a chemical compound with the molecular formula C8H8ClNO. It is a derivative of acetamide .
Molecular Structure Analysis
The molecular structure of “N-(4-Chlorophenyl)-2-hydroxyacetamide” can be analyzed using various spectroscopic techniques. For example, a compound with a similar structure, 2-(4-chlorophenyl)-N’-hydroxyethanimidamide, was confirmed by single crystal X-ray diffraction studies .Scientific Research Applications
Synthesis of Organometallic Compounds
“N-(4-Chlorophenyl)-2-hydroxyacetamide” can be used in the synthesis of organometallic compounds. For instance, it can be used to prepare trans-CuCl2L2 complex with the ligand L, (E)- (4-chlorophenyl)-N- (3-phenyl-4H-1,2,4-triazol-4-yl)methanimine . This compound was formed in situ during the reaction of CuCl2 with 4- (4-chlorobenzylideneamino)-5-phenyl-2H-1,2,4-triazole-3 (4H)-thione .
Anticancer Activity
The Schiff base 1,2,4-triazole copper chloride complex, which can be synthesized using “N-(4-Chlorophenyl)-2-hydroxyacetamide”, is expected to have high anticancer activity . This makes it a potential candidate for further research in cancer treatment.
Synthesis of Nicotinamide Derivatives
“N-(4-Chlorophenyl)-2-hydroxyacetamide” can be used in the synthesis of nicotinamide derivatives. For example, 2-chloro-N-(4-chlorophenyl)nicotinamide (ND3) is one such derivative . These derivatives have a wide range of biological applications, making them of interest in pharmaceutical research .
Antibacterial and Antibiofilm Properties
Nicotinamide derivatives synthesized using “N-(4-Chlorophenyl)-2-hydroxyacetamide” have been found to exhibit antibacterial and antibiofilm properties . This makes them potential candidates for the development of new antimicrobial agents.
Computational Analyses
“N-(4-Chlorophenyl)-2-hydroxyacetamide” and its derivatives can be used in computational analyses to study their electronic properties . This can provide valuable insights into their chemical behavior and potential applications.
Synthesis of Thiadiazole Derivatives
“N-(4-Chlorophenyl)-2-hydroxyacetamide” can be used in the synthesis of thiadiazole derivatives . These derivatives have been associated with a variety of biological applications, making them of interest in pharmaceutical research .
Future Directions
Mechanism of Action
Target of Action
N-(4-Chlorophenyl)-2-hydroxyacetamide is a complex compound with potential biological activity. It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors, which could be helpful in developing new useful derivatives .
Biochemical Pathways
Compounds with similar structures have been found to affect various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that such compounds could potentially affect a wide range of biochemical pathways and their downstream effects.
Result of Action
Compounds with similar structures have shown promising antimicrobial and antiproliferative activities . This suggests that N-(4-Chlorophenyl)-2-hydroxyacetamide could potentially have similar effects.
properties
IUPAC Name |
N-(4-chlorophenyl)-2-hydroxyacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO2/c9-6-1-3-7(4-2-6)10-8(12)5-11/h1-4,11H,5H2,(H,10,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICNZEQVGQKOBJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CO)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Chlorophenyl)-2-hydroxyacetamide | |
CAS RN |
21919-09-5 | |
Record name | N-(4-chlorophenyl)-2-hydroxyacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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